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This guide provides an objective comparison of various Monte Carlo (MC) simulation codes
used for the dosimetric validation of Cobalt-60 (Co-60) sources, which are critical in
radiotherapy and radiobiology research. The performance of these codes is evaluated against
experimental data and against each other, offering a comprehensive overview for selecting the
appropriate simulation tool and designing validation studies.

Performance Comparison of Monte Carlo Codes

The accuracy of dose calculations in radiotherapy is paramount for effective cancer treatment
and research. Monte Carlo simulations are the gold standard for modeling radiation transport
and dose deposition. Several MC codes are widely used for Co-60 dosimetry, each with its own
set of algorithms and physical models. Below is a summary of their performance based on
published validation studies.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1206103?utm_src=pdf-interest
https://www.benchchem.com/product/b1206103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Monte Carlo Code

Compared With

Key Dosimetric
Parameters

Agreement/Discrep
ancy

Dose rate distributions

Typically within 0.2%

for distances greater

GEANT4 PENELOPE2008 for a Flexisource Co- than 0.8 cm and up to
60 HDR source.[1][2] 2% closer to the
source.[1][2]
Dosimetric
Good and acceptable
parameters for a o
GEANT4 MCNP & FLUKA similarity between the
BEBIG Co-60 HDR
three codes.[3]
source.
PDD difference of
3.50% (max dose to
Percentage Depth ) ]
50%), buildup region
) Dose (PDD) and Dose o
GEANT4 Experimental Data ] deviation of 0.96 mm,
Profiles for a Co-60
] and penumbra
teletherapy unit.[4] o
deviation of 1.42 mm.
[4]
Good agreement for
dose rate constant,
) ] radial dose function,
TG-43 dosimetric ]
and anisotropy
) parameters for a ]
GEANT4 Reference Studies function. Gamma-

BEBIG Co-60 HDR

source.[5]

index of 100% (2%
dose difference, 2mm
DTA) for dose profiles.

[5]

EGSnrc (BEAMnNrc)

MCNP

Dose profiles for a
Gamma Knife 4C with

Co-60 sources.[6]

Good match for most
field sizes, with some
discrepancies in larger
fields (18 mm).[6]
EGSnrc is generally
faster than MCNP for

electron and photon

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.semanticscholar.org/paper/Monte-Carlo-dosimetric-study-of-the-Flexisource-Vijande-Granero/e6c27fa2ffae88c2d5b59b17fff36d737d34a3d5
https://pmc.ncbi.nlm.nih.gov/articles/PMC3551374/
https://www.semanticscholar.org/paper/Monte-Carlo-dosimetric-study-of-the-Flexisource-Vijande-Granero/e6c27fa2ffae88c2d5b59b17fff36d737d34a3d5
https://pmc.ncbi.nlm.nih.gov/articles/PMC3551374/
https://www.semanticscholar.org/paper/Investigation-of-Dosimetric-Parameters-of-HDR-using-Davoudi-Allaf/7e3359949541b9e89a147a7ac957f31d1638ff3e
https://www.scielo.sa.cr/scielo.php?script=sci_abstract&pid=S0379-39822023000300115&lng=en&nrm=iso
https://www.scielo.sa.cr/scielo.php?script=sci_abstract&pid=S0379-39822023000300115&lng=en&nrm=iso
https://www.researchgate.net/publication/329741770_39_Use_of_the_GATEGEANT4_platform_in_high_dose_rate_brachytherapy_Dosimetric_study_of_a_Cobalt_60_source
https://www.researchgate.net/publication/329741770_39_Use_of_the_GATEGEANT4_platform_in_high_dose_rate_brachytherapy_Dosimetric_study_of_a_Cobalt_60_source
https://fbt.tums.ac.ir/index.php/fbt/article/download/247/152
https://fbt.tums.ac.ir/index.php/fbt/article/download/247/152
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

transport simulations.

[7](8]

TG-43 dosimetric Demonstrated a

parameters for a relatively good and
FLUKA MCNP & GEANT4 o

BEBIG Co-60 HDR acceptable similarity.

source.[3] [3]

i ) Simulated and
Relative air-kerma
_ measured values

MCNP Experimental Data values for a Co-60

were within +/-0.6%.

[°]

calibration field.

Experimental Protocols for Validation

Accurate validation of Monte Carlo simulations relies on robust experimental methodologies.
The following protocols are based on standard practices cited in the literature.

Experimental Setup for Teletherapy Unit Validation

e Radiation Source: A clinical Co-60 teletherapy unit (e.g., MDS Nordion Equinox 80).[10]

o Phantom: A water phantom is the standard for absorbed dose measurements.[10][11] For
intensity-modulated radiotherapy (IMRT) verification, a universal IMRT verification phantom
can be used.[10][12]

e Dosimeters:

o lonization Chamber: A calibrated thimble ionization chamber is used for reference
dosimetry.[11]

o Gafchromic Film: EBT2 or RTQA2-1010 films are used for measuring dose distributions
and fluence maps, particularly for IMRT.[10][12]

e Irradiation Geometry:

o Source-to-Surface Distance (SSD): Commonly set to 80 cm.[4][11]
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o Field Size: Measurements are typically performed for various square field sizes, such as
5x5 cm?, 10x10 cm?, 15x15 cm?, and 20x20 cm?2.[4][10][12]

e Measurements:
o Percentage Depth Dose (PDD): Measured along the central axis of the beam.[4][10]

o Dose Profiles: Measured at specific depths to characterize the beam's off-axis
characteristics.[4]

Experimental Setup for High-Dose-Rate (HDR)

Brachytherapy Source Validation

o Radiation Source: A Co-60 HDR brachytherapy source (e.g., Flexisource or BEBIG).[1][2][5]
[13]

e Phantom: A large water phantom (e.g., 100 cm radius) is used to simulate an unbounded
medium.[1][2][13]

o Dosimetry Formalism: The American Association of Physicists in Medicine (AAPM) Task
Group No. 43 (TG-43) formalism is the standard for brachytherapy source dosimetry.[2][5]
[14]

e Simulation Details:
o The source is positioned at the center of the water phantom.[1][2][13]

o Absorbed dose and collisional kerma are calculated in small voxels to achieve high spatial
resolution, especially near the source.[1][2]

Validation Workflow and Signaling Pathways

The process of validating a Monte Carlo simulation for Co-60 dosimetry follows a logical
workflow, from defining the problem to comparing the results with experimental data.
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Caption: Workflow for the validation of Monte Carlo simulations in Cobalt-60 dosimetry.
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This diagram illustrates the parallel processes of Monte Carlo simulation and experimental
measurement, culminating in a direct comparison to validate the simulation's accuracy. If the
simulated data does not agree with the experimental results within an acceptable tolerance, the
simulation model, including its geometric and physical parameters, must be refined and the
process repeated. This iterative approach ensures the high fidelity of the Monte Carlo model for
its intended application in research and clinical settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. semanticscholar.org [semanticscholar.org]

2. Monte Carlo dosimetric study of the Flexisource Co-60 high dose rate source - PMC
[pmc.ncbi.nlm.nih.gov]

» 3. [PDF] Investigation of Dosimetric Parameters of HDR Cobalt-60 after-loading
Brachytherapy Source using Monte Carlo Fluka Code | Semantic Scholar
[semanticscholar.org]

e 4. Monte Carlo simulation of radiation beam of cobalt 60 source in reference conditions
[scielo.sa.cr]

¢ 5. researchgate.net [researchgate.net]
e 6. fbt.tums.ac.ir [fbt.tums.ac.ir]

e 7.cmpwg.ans.org [cmpwg.ans.org]

o 8. bI831.als.lbl.gov [bl831.als.lbl.gov]

¢ 9. Monte Carlo study of a 60Co calibration field of the Dosimetry Laboratory Seibersdorf -
PubMed [pubmed.nchbi.nlm.nih.gov]

» 10. Dosimetric evaluation of cobalt-60 teletherapy in advanced radiation oncology | Journal
of Radiotherapy in Practice | Cambridge Core [cambridge.org]

e 11. Dosimetric Consistency of Co-60 Teletherapy Unit- a ten years Study - PMC
[pmc.ncbi.nlm.nih.gov]

e 12. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1206103?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/Monte-Carlo-dosimetric-study-of-the-Flexisource-Vijande-Granero/e6c27fa2ffae88c2d5b59b17fff36d737d34a3d5
https://pmc.ncbi.nlm.nih.gov/articles/PMC3551374/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3551374/
https://www.semanticscholar.org/paper/Investigation-of-Dosimetric-Parameters-of-HDR-using-Davoudi-Allaf/7e3359949541b9e89a147a7ac957f31d1638ff3e
https://www.semanticscholar.org/paper/Investigation-of-Dosimetric-Parameters-of-HDR-using-Davoudi-Allaf/7e3359949541b9e89a147a7ac957f31d1638ff3e
https://www.semanticscholar.org/paper/Investigation-of-Dosimetric-Parameters-of-HDR-using-Davoudi-Allaf/7e3359949541b9e89a147a7ac957f31d1638ff3e
https://www.scielo.sa.cr/scielo.php?script=sci_abstract&pid=S0379-39822023000300115&lng=en&nrm=iso
https://www.scielo.sa.cr/scielo.php?script=sci_abstract&pid=S0379-39822023000300115&lng=en&nrm=iso
https://www.researchgate.net/publication/329741770_39_Use_of_the_GATEGEANT4_platform_in_high_dose_rate_brachytherapy_Dosimetric_study_of_a_Cobalt_60_source
https://fbt.tums.ac.ir/index.php/fbt/article/download/247/152
https://cmpwg.ans.org/oct2007/Abstracts/T205.pdf
https://bl831.als.lbl.gov/~mcfuser/publications/MCNP/Steinfelds.pdf
https://pubmed.ncbi.nlm.nih.gov/17337744/
https://pubmed.ncbi.nlm.nih.gov/17337744/
https://www.cambridge.org/core/journals/journal-of-radiotherapy-in-practice/article/dosimetric-evaluation-of-cobalt60-teletherapy-in-advanced-radiation-oncology/DF6E510C613B4632C5C80B3043F54663
https://www.cambridge.org/core/journals/journal-of-radiotherapy-in-practice/article/dosimetric-evaluation-of-cobalt60-teletherapy-in-advanced-radiation-oncology/DF6E510C613B4632C5C80B3043F54663
https://pmc.ncbi.nlm.nih.gov/articles/PMC3612411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3612411/
https://www.researchgate.net/publication/328540913_Dosimetric_evaluation_of_cobalt-60_teletherapy_in_advanced_radiation_oncology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative
Check Availability & Pricing

e 13. files.core.ac.uk [files.core.ac.uk]

e 14. Dosimetric comparison between microSelectron iridium-192 and flexi cobalt-60 sources
in high-dose-rate brachytherapy using Geant4 Monte Carlo code - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Comparative Guide to Monte Carlo Simulation
Validation for Cobalt-60 Dosimetry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206103#validation-of-monte-carlo-simulations-for-
cobalt-60-dosimetry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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